Cas no 898762-70-4 (3-(Thiomorpholinomethyl)benzophenone)

• Product Name: 3-(Thiomorpholinomethyl)benzophenone
• CAS No: 898762-70-4
• MF: C₁₈H₁₉NOS
• MW: 297.414563417435
• MDL: MFCD03842232
• CID: 994070
• PubChem ID: 24724953
• Update Time: 2025-10-29

3-(Thiomorpholinomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-(THIOMORPHOLINOMETHYL)BENZOPHENONE
• phenyl-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• Phenyl{3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 898762-70-4
• DTXSID90643349
• MFCD03842232
• AKOS016020307
• 3-(Thiomorpholinomethyl)benzophenone

• MDL： MFCD03842232
• Inchi： 1S/C18H19NOS/c20-18(16-6-2-1-3-7-16)17-8-4-5-15(13-17)14-19-9-11-21-12-10-19/h1-8,13H,9-12,14H2
• InChI Key： RLKYXMMJCJRJCJ-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC=C(C(C3C=CC=CC=3)=O)C=2)CC1

Computed Properties

• Exact Mass: 297.11900
• Monoisotopic Mass: 297.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 3.40430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-(Thiomorpholinomethyl)benzophenone

3-(Thiomorpholinomethyl)benzophenone: A Comprehensive Overview

3-(Thiomorpholinomethyl)benzophenone (CAS No: 898762-70-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzophenone backbone with a thiomorpholinomethyl substituent, which imparts distinctive chemical properties and reactivity.

The synthesis of 3-(Thiomorpholinomethyl)benzophenone involves a series of carefully designed reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for research purposes. The compound's structure has been thoroughly studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its conformational flexibility and electronic characteristics.

One of the most promising aspects of 3-(Thiomorpholinomethyl)benzophenone lies in its biological activity. Studies have demonstrated that this compound exhibits potent antioxidant properties, which could be harnessed in the development of therapeutic agents targeting oxidative stress-related diseases. Additionally, research has shown that 3-(Thiomorpholinomethyl)benzophenone possesses anti-inflammatory effects, making it a potential candidate for anti-inflammatory drug design.

The pharmacokinetic profile of 3-(Thiomorpholinomethyl)benzophenone has also been investigated, revealing favorable absorption and bioavailability characteristics. These findings suggest that the compound could be effectively utilized in drug delivery systems, particularly in targeted therapies where precise control over drug release is critical.

In terms of material science applications, 3-(Thiomorpholinomethyl)benzophenone has shown potential as a precursor for advanced materials such as polymers and coatings. Its ability to form stable cross-links under specific conditions makes it an attractive option for developing high-performance materials with tailored properties.

Recent studies have also explored the use of 3-(Thiomorpholinomethyl)benzophenone in catalysis. The compound's ability to act as a ligand in transition metal-catalyzed reactions has been reported, offering new avenues for asymmetric synthesis and enantioselective catalysis.

The environmental impact of 3-(Thiomorpholinomethyl)benzophenone has been a topic of recent research as well. Assessments indicate that the compound exhibits low toxicity to aquatic organisms under standard test conditions, suggesting its potential for use in eco-friendly chemical processes.

In conclusion, 3-(Thiomorpholinomethyl)benzophenone (CAS No: 898762-70-4) is a versatile compound with diverse applications across multiple scientific domains. Its unique chemical properties, coupled with recent advancements in its synthesis and characterization, position it as a valuable tool in both academic research and industrial applications.